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Cat. No.: B102068

Get Quote

In the landscape of medicinal chemistry, certain molecular frameworks consistently emerge as

foundations for therapeutically active agents. These are often termed "privileged structures"

due to their ability to bind to multiple, diverse biological targets. The quinazolinone scaffold is a

prominent member of this class, demonstrating a remarkable breadth of pharmacological

activities.[1][2][3][4] This guide focuses on a specific, highly versatile derivative: the 2-

mercaptoquinazolin-4(3H)-one core.

This heterocyclic system is characterized by a bicyclic structure where a pyrimidine ring is

fused to a benzene ring, featuring a reactive thiol group at the C-2 position and a carbonyl

group at C-4. The presence of the mercapto group, in particular, offers a crucial handle for

synthetic modification, allowing chemists to introduce a vast array of substituents and fine-tune

the molecule's properties. The scaffold exists in a dynamic equilibrium between its thiol and

thione tautomeric forms, a characteristic that influences its reactivity and biological interactions.

This document, intended for researchers, scientists, and drug development professionals,

provides a comprehensive review of the 2-mercaptoquinazolin-4(3H)-one class. We will delve

into its synthesis, explore the extensive range of its biological activities—from anticancer to
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antimicrobial—and synthesize the critical structure-activity relationships (SAR) that govern its

therapeutic potential.

I. Synthesis and Chemical Reactivity
The construction of the 2-mercaptoquinazolin-4(3H)-one core is typically straightforward and

efficient, making it an attractive starting point for library synthesis. The most common and

reliable method involves the condensation of anthranilic acid (or its derivatives) with various

isothiocyanates.

Reactants

Product
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Reflux in Ethanol
+ Triethylamine

Isothiocyanate (R-N=C=S)

2-Mercapto-3-R-quinazolin-4(3H)-one

Nucleophilic Addition
& Cyclization

Click to download full resolution via product page

Caption: General synthesis of 2-mercaptoquinazolin-4(3H)-ones.

This reaction proceeds through a nucleophilic addition followed by cyclization.[5] Modern

synthetic chemistry has also introduced "green" methodologies to enhance this process,

utilizing deep eutectic solvents (DESs) or microwave-induced synthesis to reduce reaction

times, improve yields, and minimize the use of hazardous organic solvents.[6]
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Key Reactive Site: S-Alkylation
The true synthetic utility of the 2-mercaptoquinazolin-4(3H)-one scaffold lies in the reactivity of

its thiol group. This nucleophilic sulfur atom is readily alkylated, providing the primary route for

diversification. Under basic conditions (e.g., K₂CO₃ in DMF), the thiol is deprotonated to a

thiolate, which then reacts with various electrophiles, such as alkyl or acyl halides. This S-

alkylation is generally favored over N-alkylation.[7]

2-Mercapto-3-R-quinazolin-4(3H)-one

2-(Alkylthio)-3-R-quinazolin-4(3H)-one

S-Alkylation

Electrophile (R'-X)
(e.g., Alkyl Halide)

Base (e.g., K₂CO₃)
Solvent (e.g., DMF)

Deprotonation

Click to download full resolution via product page

Caption: Key derivatization pathway via S-alkylation.

This robust reaction allows for the introduction of countless functional groups, including

aliphatic chains, aromatic rings, and complex side chains bearing amides, esters, or other

pharmacophores, directly influencing the compound's interaction with biological targets.

II. A Spectrum of Biological Activities
The derivatized 2-mercaptoquinazolin-4(3H)-one scaffold has been extensively investigated

and found to possess a wide array of biological activities.

A. Anticancer Activity
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This is arguably the most explored therapeutic area for these compounds. Derivatives have

shown potent cytotoxicity against a multitude of cancer cell lines by targeting various critical

cellular pathways.

Histone Deacetylase (HDAC) Inhibition: Certain derivatives, particularly those incorporating a

hydroxamic acid moiety, have been identified as potent HDAC inhibitors.[8][9] HDACs are

crucial enzymes in regulating gene expression, and their inhibition can lead to cell cycle

arrest and apoptosis in cancer cells. Studies have shown that compounds like 4a and 4c

induce G2/M phase cell cycle arrest and are more potent than the approved drug SAHA in

certain assays.[8]

Dihydrofolate Reductase (DHFR) Inhibition: As antifolates, some 2-thio-quinazoline

derivatives act as DHFR inhibitors, disrupting the synthesis of nucleic acids essential for

cancer cell proliferation.[10] Specific substitution patterns have yielded compounds 4-8 times

more active than the reference drug methotrexate.[10]

Kinase Inhibition (VEGFR-2, KSP, PI3Kδ): Angiogenesis is a hallmark of cancer, and

VEGFR-2 is a key regulator of this process. Several 2,3-disubstituted quinazolinones have

been designed as VEGFR-2 inhibitors.[11][7][12][13][14] Molecular docking studies have

elucidated the binding modes of these compounds within the kinase domain. Furthermore,

derivatives have been designed to inhibit kinesin spindle protein (KSP) and PI3Kδ, targets

relevant to triple-negative breast cancer (TNBC).[15][16]

Compound
Ref.

Target/Mechan
ism

Cancer Cell
Line

Reported IC₅₀
(µM)

Source

4a HDAC Inhibition SW620 (Colon) 4.24 [8]

4c HDAC Inhibition
MDA-MB-231

(Breast)
3.34 [8]

3e
KSP/PI3Kδ

Inhibition

MDA-MB-231

(Breast)
9.97

5b
VEGFR-2

Targeting
HepG2 (Liver)

More potent than

5a/5c
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B. Anti-inflammatory Activity
Chronic inflammation is linked to numerous diseases, and the cyclooxygenase (COX) enzymes

are primary targets for anti-inflammatory drugs. Several 2-mercaptoquinazolin-4(3H)-one

derivatives have demonstrated significant anti-inflammatory and analgesic effects.

The mechanism often involves the inhibition of COX-1 and COX-2 enzymes.[17][18] In vivo

studies using the carrageenan-induced rat paw edema model have confirmed the potent anti-

inflammatory effects of compounds, with some exhibiting efficacy comparable or superior to

reference drugs like diclofenac sodium and celecoxib.[17][19][20] Molecular docking studies

have further revealed that potent compounds interact strongly with the COX-2 active site while

showing weaker interactions with the COX-1 pocket, suggesting a basis for selectivity.[17]

Compound Ref.
In vivo ED₅₀ (Anti-
inflammatory)

In vitro IC₅₀ (COX-
2)

Source

15 65.7 mg/kg 0.33 µM [17]

11 78.4 mg/kg 0.40 µM [17]

4 (pyridin-2-yl series) 50.3 mg/kg 0.33 µM [18]

C. Antimicrobial Activity
With the rise of antibiotic resistance, there is a pressing need for new antimicrobial agents. The

2-mercaptoquinazolin-4(3H)-one scaffold has proven to be a promising starting point for the

development of both antibacterial and antifungal drugs.[21]

Derivatives have shown activity against a range of Gram-positive bacteria (e.g.,

Staphylococcus aureus, Bacillus subtilis) and Gram-negative bacteria (Pseudomonas

aeruginosa, Escherichia coli).[22][23][24][25] Some thioester derivatives showed good activity

when compared to the standard drug Norfloxacin.[22] The mechanism can involve the inhibition

of crucial bacterial processes, and the lipophilicity introduced by certain substituents can

enhance membrane penetration.[24]

D. Antiviral Activity
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The therapeutic reach of these compounds extends to viral infections. Notably, derivatives of

the parent quinazolinone scaffold have been investigated for activity against significant human

pathogens.

Influenza A Virus: 2-Methylquinazolin-4(3H)-one, a related compound, was identified as a

potent antiviral agent against the H1N1 influenza A virus, showing an in vitro IC₅₀ of 23.8

μg/mL.[26][27][28] In mouse models, this compound was shown to ameliorate acute lung

injury by reducing the viral load and downregulating pro-inflammatory cytokines.[27]

SARS-CoV-2: In the search for treatments for COVID-19, 2-aminoquinazolin-4(3H)-one

derivatives were found to have potent antiviral effects against SARS-CoV-2 in cell-based

assays, with IC₅₀ values in the sub-micromolar range.[29]

III. Structure-Activity Relationship (SAR) Insights
Analysis of the numerous synthesized derivatives has led to a clearer understanding of the

structure-activity relationships, guiding the rational design of more potent and selective

compounds.

Caption: Key structure-activity relationship summary.

Substitution at the N-3 Position: This position is critical for modulating activity, especially

anticancer effects. Studies have demonstrated that the nature of the substituent significantly

influences cytotoxicity. For instance, in one study on HDAC inhibitors, methyl-substituted

derivatives exhibited the highest potency, followed by phenyl and then benzyl-substituted

compounds.[8] Bulkier substituents at this position can sometimes lead to a more interesting

pharmacological profile.[7]

Modification at the C-2 Thioether: This is the most common site for modification. The nature

of the group attached to the sulfur atom dictates the biological target.

For carbonic anhydrase inhibition, incorporating a benzenesulfonamide moiety is crucial.

[30]

For anti-inflammatory activity, attaching substituted phenyl or heterocyclic rings via short

alkyl chains has proven effective.[17]
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For anticancer activity, a wide variety of moieties have been successful, indicating the

versatility of this position for exploring chemical space.

Substitution on the Benzene Ring: Adding substituents like halogens (Cl, F) or methyl groups

to the fused benzene ring can fine-tune the electronic properties and lipophilicity of the entire

molecule, often leading to enhanced activity.[25]

IV. Experimental Protocols
To ensure scientific integrity and provide actionable insights, this section details standardized

protocols for the synthesis and biological evaluation of these compounds.

Protocol 1: Synthesis of 2-Mercapto-3-phenylquinazolin-
4(3H)-one
This protocol describes a classic, reliable method for synthesizing the core scaffold.

A. Materials and Equipment:

Anthranilic acid

Phenyl isothiocyanate

Absolute Ethanol

Triethylamine (TEA)

Round-bottom flask with reflux condenser

Heating mantle with magnetic stirrer

Buchner funnel and filter paper

Recrystallization apparatus

B. Step-by-Step Methodology:
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Reaction Setup: To a 250 mL round-bottom flask, add anthranilic acid (0.1 mol, 13.7 g) and

absolute ethanol (150 mL). Stir the mixture to dissolve the solid.

Addition of Reagents: Add phenyl isothiocyanate (0.1 mol, 12.0 mL) to the solution, followed

by the dropwise addition of triethylamine (0.15 mol, 20.9 mL).

Reflux: Fit the flask with a reflux condenser and heat the mixture to reflux using a heating

mantle. Maintain a gentle reflux with continuous stirring for 4-6 hours. Monitor the reaction

progress using Thin Layer Chromatography (TLC).

Isolation: After the reaction is complete, cool the mixture to room temperature. A precipitate

will form. If needed, cool further in an ice bath to maximize precipitation.

Filtration: Collect the solid product by vacuum filtration using a Buchner funnel. Wash the

crude product with a small amount of cold ethanol to remove unreacted starting materials.

Purification: Recrystallize the crude solid from a suitable solvent, such as ethanol or a DMF-

water mixture, to obtain pure, yellow crystals of 2-mercapto-3-phenylquinazolin-4(3H)-one.[5]

Characterization: Dry the purified product under vacuum and characterize it using standard

analytical techniques (¹H-NMR, ¹³C-NMR, IR, Mass Spectrometry) to confirm its structure

and purity.

Protocol 2: In Vitro Anticancer Evaluation using MTT
Assay
This protocol outlines a self-validating system for assessing the cytotoxicity of synthesized

compounds against a cancer cell line (e.g., MDA-MB-231).

A. Materials and Equipment:

Synthesized 2-mercaptoquinazolin-4(3H)-one derivatives

MDA-MB-231 breast cancer cell line

DMEM (Dulbecco's Modified Eagle Medium) with 10% FBS and 1% Penicillin-Streptomycin
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96-well cell culture plates

MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in

PBS)

Dimethyl sulfoxide (DMSO)

CO₂ incubator (37°C, 5% CO₂)

Microplate reader (570 nm)

B. Step-by-Step Methodology:

Cell Seeding: Seed MDA-MB-231 cells into a 96-well plate at a density of 5,000-10,000 cells

per well in 100 µL of complete medium. Incubate for 24 hours to allow for cell attachment.

Compound Preparation: Prepare a stock solution of each test compound in DMSO (e.g., 10

mM). Create a series of dilutions in culture medium to achieve the desired final

concentrations (e.g., 0.1, 1, 10, 50, 100 µM). Ensure the final DMSO concentration in the

wells is non-toxic (<0.5%).

Cell Treatment: Remove the old medium from the wells and add 100 µL of the medium

containing the various concentrations of the test compounds. Include wells with medium only

(blank), cells with medium containing DMSO (vehicle control), and cells treated with a

positive control drug (e.g., Doxorubicin).

Incubation: Incubate the plate for 48-72 hours in the CO₂ incubator.

MTT Addition: After incubation, add 20 µL of MTT solution to each well and incubate for

another 3-4 hours. During this time, viable cells will metabolize the yellow MTT into purple

formazan crystals.

Formazan Solubilization: Carefully remove the medium from each well and add 150 µL of

DMSO to dissolve the formazan crystals. Gently pipette to ensure complete dissolution.

Data Acquisition: Measure the absorbance of each well at 570 nm using a microplate reader.
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Data Analysis: Calculate the percentage of cell viability for each concentration relative to the

vehicle control. Plot the viability percentage against the compound concentration (on a log

scale) and determine the IC₅₀ value (the concentration at which 50% of cell growth is

inhibited) using non-linear regression analysis.[15]

V. Conclusion and Future Perspectives
The 2-mercaptoquinazolin-4(3H)-one scaffold has firmly established itself as a privileged

structure in medicinal chemistry. Its straightforward synthesis and the reactivity of the C-2 thiol

group provide a robust platform for generating vast chemical diversity. Research has

unequivocally demonstrated its potential across multiple therapeutic areas, with particularly

compelling results in the development of anticancer, anti-inflammatory, and antimicrobial

agents.

The future of this chemical class lies in leveraging the established SAR to design next-

generation compounds with enhanced potency and, crucially, improved selectivity and

pharmacokinetic profiles. Key future directions include:

Target-Specific Design: Moving beyond broad cytotoxicity to design derivatives that inhibit

specific isoforms of enzymes (e.g., specific HDACs or kinases) to reduce off-target effects.

Hybrid Molecules: Combining the quinazolinone core with other known pharmacophores to

create hybrid molecules with dual-action mechanisms.

Pharmacokinetic Optimization: Focusing on modifications that improve solubility, metabolic

stability, and bioavailability to translate potent in vitro activity into in vivo efficacy.

As our understanding of disease biology deepens, the versatility of the 2-mercaptoquinazolin-

4(3H)-one core will continue to offer fertile ground for the discovery of novel and effective

therapeutic agents.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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